Cas no 350988-33-9 (Isopropyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate)

• Product Name: Isopropyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
• CAS No: 350988-33-9
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• MDL: MFCD01922018
• CID: 3057594
• PubChem ID: 602886
• Update Time: 2025-06-14

Isopropyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-carbamoyl-4-methyl-thiophene-3-carboxylic acid isopropyl ester
• ALBB-001648
• VS-05124
• Isopropyl 2-amino-5-(aminocarbonyl)-4-methyl-3-thiophenecarboxylate #
• Oprea1_738135
• CS-0274546
• isopropyl2-amino-5-carbamoyl-4-methylthiophene-3-carboxylate
• SMR000106166
• CCG-14282
• AK-968/13779201
• EN300-227690
• SR-01000228709-1
• 350988-33-9
• CHEMBL1333563
• CBMicro_017798
• propan-2-yl 2-amino-5-carbamoyl-4-methylthiophene-3-carboxylate
• isopropyl 2-amino-5-carbamoyl-4-methylthiophene-3-carboxylate
• HMS2374H21
• Isopropyl 2-amino-5-(aminocarbonyl)-4-methyl-3-thiophenecarboxylate
• WTYUAPWNBROVGR-UHFFFAOYSA-N
• MFCD01922018
• AKOS000304033
• BBL016074
• STK315668
• isopropyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
• BIM-0017915.P001
• SR-01000228709
• MLS000110236
• Thiophene-3-carboxylic acid, 2-amino-5-aminocarbonyl-4-methyl-, 1-methylethyl ester
• H21594
• Isopropyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate

• MDL： MFCD01922018
• Inchi： 1S/C10H14N2O3S/c1-4(2)15-10(14)6-5(3)7(8(11)13)16-9(6)12/h4H,12H2,1-3H3,(H2,11,13)
• InChI Key： WTYUAPWNBROVGR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)C)C(C)=C1C(N)=O)N

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 124Ų

Isopropyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Isopropyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate

Recent Advances in the Study of Isopropyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate (CAS: 350988-33-9)

Isopropyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate (CAS: 350988-33-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This thiophene derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on its unique structural features, synthetic pathways, and biological activities, making it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a key intermediate in the synthesis of potent protein kinase inhibitors. The research team demonstrated that modifications at the 2-amino and 5-aminocarbonyl positions significantly influence the compound's binding affinity to various kinase targets. Molecular docking studies revealed that the isopropyl ester moiety contributes to enhanced membrane permeability, addressing a common challenge in kinase inhibitor development.

In the field of antimicrobial research, a recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) reported the compound's effectiveness against drug-resistant bacterial strains. The study highlighted that the thiophene core structure, combined with the strategically positioned functional groups, enables interactions with bacterial efflux pumps, potentially overcoming resistance mechanisms. These findings suggest that 350988-33-9 derivatives could serve as lead compounds for next-generation antibiotics.

The synthetic accessibility of this compound has also been improved through recent methodological advancements. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route that achieves higher yields (82-85%) while reducing environmental impact through solvent optimization. This development is particularly significant for potential industrial-scale production of pharmaceutical intermediates based on this scaffold.

Ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary results from cell-based assays indicate neuroprotective effects, possibly mediated through modulation of oxidative stress pathways. However, these findings require further validation through in vivo studies and detailed mechanistic investigations.

As research progresses, the unique combination of synthetic tractability and biological activity makes Isopropyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate a compelling subject for continued investigation in medicinal chemistry. Future studies are expected to focus on structure-activity relationship optimization and the development of targeted delivery systems to enhance therapeutic efficacy.